Cas no 935-95-5 (2,3,5,6-Tetrachlorophenol)

2,3,5,6-Tetrachlorophenol is a chlorinated phenolic compound with the molecular formula C₆H₂Cl₄O. It is a white to light brown crystalline solid with a characteristic phenolic odor. This compound is primarily used as an intermediate in the synthesis of pesticides, herbicides, and other chlorinated aromatic compounds. Its high degree of chlorination contributes to its stability and effectiveness as a precursor in chemical reactions. 2,3,5,6-Tetrachlorophenol exhibits low solubility in water but is soluble in organic solvents such as ethanol and acetone. Due to its toxicity and potential environmental impact, proper handling and disposal protocols must be followed to ensure safety and regulatory compliance.

2,3,5,6-Tetrachlorophenol structure

Product Name:2,3,5,6-Tetrachlorophenol

CAS No:935-95-5

MF:C₆H₂Cl₄O

MW:231.891478061676

MDL:MFCD00044671

CID:803802

PubChem ID:24862488

Update Time:2025-05-26

2,3,5,6-Tetrachlorophenol Chemical and Physical Properties

Names and Identifiers

- Phenol,2,3,5,6-tetrachloro-
- 2,3,5,6-Tetrachlorophenol
- 2,3,5,6-Tetrachlorophenol Solution
- NSC 407823
- 2,3,5,6-Tetrachlorophenol (ACI)
- 2,3,5,6-TeCP
- WLN: QR BG CG EG FG
- 2,3,5,6-Tetrachlorophenol 100 microg/mL in Cyclohexane
- 2,3,5,6-Tetrachlorophenate
- BS-53305
- 935-95-5
- 2,3,5,6-Tetrachloro phenol
- 2,3,5,6-TETRACHLOROPHENOL [HSDB]
- UNII-SW5F2W8SDJ
- NCGC00091853-02
- SW5F2W8SDJ
- InChI=1/C6H2Cl4O/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H
- BRN 2049586
- 2,3,4,6-Tetrachlorophenol (TCP)
- DB-057414
- DTXSID2026101
- CS-0364903
- EINECS 213-310-8
- HSDB 6766
- TETRACHLOROPHENOL, 2,3,5,6-
- CHEBI:52048
- NSC-407823
- Phenol, 2,3,5,6-tetrachloro-
- KEWNKZNZRIAIAK-UHFFFAOYSA-
- CHEMBL1606550
- CCRIS 4723
- TETRACHLOROPHENOLS
- AI3-22331
- NSC407823
- AKOS015850364
- BDBM92750
- 2,3,5,6-Tetrachlorophenol 10 microg/mL in Cyclohexane
- E84886
- Q2224522
- Tox21_200910
- 2,3,5,6-Tetrachlorophenol, PESTANAL(R), analytical standard
- SCHEMBL827930
- Phenol, 2,3,5,6-tetrachloro-; 2,3,5,6-Tetrachlorophenol; NSC 407823
- 2,3,5,6-tetrakis(chloranyl)phenol
- 2,3,5,6-Tetrachlorophenol, analytical standard
- CAS-935-95-5
- DTXCID206101
- NS00006149
- NCGC00091853-01
- NCGC00258464-01
- Phenol,3,5,6-tetrachloro-
- MDL： MFCD00044671
- Inchi： 1S/C6H2Cl4O/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H
- InChI Key： KEWNKZNZRIAIAK-UHFFFAOYSA-N
- SMILES： ClC1C(Cl)=C(O)C(Cl)=C(Cl)C=1

Computed Properties

Exact Mass: 229.88600
Monoisotopic Mass: 229.885975g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: Acicular crystals
Density: 1.6 g/cm3 (60 ºC)
Melting Point: 115-116 ºC (isooctane )
Boiling Point: 331.59°C (rough estimate)
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Refractive Index: 1.5133 (estimate)
Solubility: Almost insoluble (0.019 g/l) (25 º C),
PSA: 20.23000
LogP: 4.00580
Color/Form: 2000 μg/mL in methanol
Solubility: Soluble in ethanol \ ether \ benzene, very slightly soluble in water

2,3,5,6-Tetrachlorophenol Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301,H315,H318,H335,H413
Warning Statement： P261,P280,P301+P310,P305+P351+P338
Hazardous Material transportation number：UN 2020 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25-37/38-41
Safety Instruction： S26; S39; S45; S36/37
RTECS：SM9450000
Hazardous Material Identification：
Storage Condition：room temp
Risk Phrases：R25; R37/38; R41; R39/23/24/25; R23/24/25; R11

2,3,5,6-Tetrachlorophenol Customs Data

HS CODE：2908199090
Customs Data：

China Customs Code:
2908199090

Overview:

HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

2,3,5,6-Tetrachlorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T114092-10mg	2,3,5,6-Tetrachlorophenol	935-95-5		10mg	¥514.90	2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032700-10mg	2,3,5,6-Tetrachlorophenol	935-95-5		10mg	￥618	2024-05-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T94890-10mg	2,3,5,6-tetrachlorophenol	935-95-5		10mg	¥668.0	2023-09-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	442284	2,3,5,6-Tetrachlorophenol	935-95-5	analytical standard	50MG	￥995.39	2022-02-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	48152	2,3,5,6-Tetrachlorophenol	935-95-5	certified reference material, 2000 μg/mL in methanol	1ML	545.15	2021-05-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	36518-10MG	2,3,5,6-Tetrachlorophenol	935-95-5	PESTANAL	10MG	￥936.7	2022-02-23
BAI LING WEI Technology Co., Ltd.	A-030-100mg	2,3,5,6-Tetrachlorophenol	935-95-5		100mg	￥ 1467	2022-04-26
TRC	T292285-5mg	2,3,5,6-Tetrachlorophenol	935-95-5		5mg	$81.00	2023-05-17
TRC	T292285-10mg	2,3,5,6-Tetrachlorophenol	935-95-5		10mg	$ 106.00	2023-09-06
TRC	T292285-25mg	2,3,5,6-Tetrachlorophenol	935-95-5		25mg	$ 184.00	2023-09-06

2,3,5,6-Tetrachlorophenol Production Method

Production Method 1

935-95-5

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide , Oxygen Catalysts: Cupric chloride Solvents: Dimethylformamide ; 12 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Room-Temperature Copper-Catalyzed Oxidation of Electron-Deficient Arenes and Heteroarenes Using Air

Liu, Qiang; Wu, Pan; Yang, Yuhong; Zeng, Ziqi; Liu, Jie; et al, Angewandte Chemie, 2012, 51(19), 4666-4670

Production Method 2

935-95-5

Reaction Conditions

Reference

: m-Chlorophenols

, European Patent Organization, , ,

Production Method 3

935-95-5

Reaction Conditions

Reference

: Polychlorophenols

, United Kingdom, , ,

Production Method 4

6936-40-9

935-95-5

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Activation of chlorine and fluorine by a phenylazo group towards nucleophilic aromatic substitution. Regioselective preparation of polysubstituted anilines

Fryszkowska, Anna; Tilford, Robert W.; Guo, Fengli; Kaszynski, Piotr, Tetrahedron, 2005, 61(9), 2327-2333

Production Method 5

935-95-5

Reaction Conditions

1.1 Catalysts: Potassium tert-butoxide

Reference

: Participation of oligochlorobenzenes in the base-catalyzed halogen dance

Mach, Martin H.; Bunnett, Joseph F., Journal of Organic Chemistry, 1980, 45(23), 4660-6

Production Method 6

935-95-5

Reaction Conditions

Reference

: Microbial decomposition of chlorinated aromatic substances: VI. Formation of dichlorophenols and dichloropyrocatechol from dichlorobenzenes in a micromolar solution by Pseudomonas species

Ballschmiter, K.; Scholz, C., Chemosphere, 1980, 9(7-8), 457-67

Production Method 7

935-95-5

Reaction Conditions

Reference

: Photosensitized dechlorination of polychlorinated phenols. 2. Photoinduced by poly(sodium styrenesulfonate-co-N-vinylcarbazole) dechlorination of pentachlorophenol in water

Nowakowska, Maria; Szczubialka, Krzysztof; Zapotoczny, Szczepan, Journal of Photochemistry and Photobiology, 1996, 97(1-2), 93-97

Production Method 8

935-95-5

Reaction Conditions

Reference

: Meta chlorinated phenols

, European Patent Organization, , ,

Production Method 9

935-95-5

Reaction Conditions

Reference

: Halogenated phenols

, France, , ,

Production Method 10

935-95-5

4901-51-3

Reaction Conditions

1.1 Reagents: NADH , Potassium chloride Catalysts: Cytochrome P450 , Putidaredoxin reductase Solvents: Water ; 2 min, pH 7.4, 30 °C

Reference

: The oxidation of polychlorinated benzenes by genetically engineered cytochrome P450cam: potential applications in bioremediation

Jones, Jonathan P.; O'Hare, Ellen J.; Wong, Luet-Lok, Chemical Communications (Cambridge), 2000, (3), 247-248

2,3,5,6-Tetrachlorophenol Raw materials

Benzene,1,2,4,5-tetrachloro-3-methoxy-

2,3,5,6-Tetrachlorophenol Preparation Products

2,3,5,6-Tetrachlorophenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:935-95-5)四氯酚

Order Number:LE1690407;LE11342

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:33

Price ($):discuss personally

Email:18501500038@163.com

2,3,5,6-Tetrachlorophenol Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Related Categories

Pesticide Chemicals Pesticide Active Ingredients Standard Substances

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:935-95-5)四氯酚

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 935-95-5 (2,3,5,6-Tetrachlorophenol)

2,3,5,6-Tetrachlorophenol Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,5,6-Tetrachlorophenol Security Information

2,3,5,6-Tetrachlorophenol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,5,6-Tetrachlorophenol Pricemore >>

2,3,5,6-Tetrachlorophenol Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

2,3,5,6-Tetrachlorophenol Raw materials

2,3,5,6-Tetrachlorophenol Preparation Products

2,3,5,6-Tetrachlorophenol Suppliers

2,3,5,6-Tetrachlorophenol Related Literature

Related Categories

935-95-5 (2,3,5,6-Tetrachlorophenol) Related Products